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Compound of Interest

Compound Name: 5-Bromo-2-chloronicotinamide

Cat. No.: B1280506

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 5-Bromo-2-
chloronicotinamide (CAS No. 75291-85-9), a key intermediate in pharmaceutical research
and development. Adherence to these guidelines is crucial for ensuring a safe laboratory
environment and minimizing exposure risks.

Hazard Identification and Classification

5-Bromo-2-chloronicotinamide is classified as a hazardous substance. The primary routes of
exposure are inhalation, ingestion, and skin or eye contact. It is imperative to understand its
potential health effects to implement appropriate safety measures.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 Causes skin irritation.[1]
Serious Eye Damage/Eye oA Causes serious eye irritation.
Irritation [1]

Acute Toxicity, Oral (Harmful) Not specified May be harmful if swallowed.

Specific Target Organ Toxicity - ]
_ _ N May cause respiratory
Single Exposure (Respiratory Not specified T
o irritation.
tract irritation)

Signal Word: Warning[1]
Other Hazards: The substance is a lachrymator, meaning it can cause tearing.[1]

Exposure Controls and Personal Protection

To minimize exposure to 5-Bromo-2-chloronicotinamide, a combination of engineering
controls and personal protective equipment (PPE) is essential.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.

» Use a local exhaust system if dust or aerosols are generated.[1]

o Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):
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Protection Type Specification

Eye/Face Protection Wear chemical safety goggles or a face shield.

_ . Wear protective gloves (e.g., nitrile rubber) and
Skin Protection
a lab coat.

) ) If dust is generated, use a NIOSH-approved
Respiratory Protection ) ) ] ]
respirator with a particulate filter.

Safe Handling and Storage Procedures

Proper handling and storage practices are critical to prevent accidents and maintain the
chemical's integrity.

Handling:

Avoid breathing dust or fumes.

Avoid contact with skin, eyes, and clothing.[1]

Wash hands and face thoroughly after handling.[1]

Do not eat, drink, or smoke in areas where the chemical is handled.
Storage:

o Keep the container tightly closed.[1]

e Store in a cool, dark, and well-ventilated place.[1]

» Store away from incompatible materials, such as strong oxidizing agents.

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is crucial.
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Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is

Inhalation - . :

difficult, seek medical attention.

Remove contaminated clothing and wash the
Skin Contact affected area with plenty of soap and water. If

skin irritation occurs, get medical advice.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice.[1]

) Rinse mouth with water. Do not induce vomiting.
Ingestion . .
Seek medical attention.

Accidental Release and Fire-Fighting Measures

Prompt and correct response to spills and fires can prevent escalation and minimize damage.
Accidental Release:

Evacuate the area.

Wear appropriate PPE.

Clean up spills immediately, avoiding dust generation.

Collect the spilled material in a sealed container for disposal.

Wash the spill area with soap and water.

Fire-Fighting:

e The substance is non-combustible.

¢ In case of a fire involving this chemical, use extinguishing media appropriate for the
surrounding fire.
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» Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear
to prevent exposure to potentially corrosive fumes.

Visualizing Safety Protocols

To further clarify safety procedures, the following diagrams illustrate key workflows and logical
relationships in the handling of 5-Bromo-2-chloronicotinamide.

Hazard Identification
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Click to download full resolution via product page

Caption: Logical relationships in hazard identification and response for 5-Bromo-2-

chloronicotinamide.
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Chemical Spill Occurs

Evacuate Immediate Area

l

Assess the Spill
(Size and Nature)

:

Don Appropriate PPE
(Gloves, Goggles, Respirator)

l

Contain the Spill
(Use absorbent material)

:

Collect Spilled Material
(Into a sealed container)

l

Clean the Spill Area
(With soap and water)

:

Dispose of Waste
(According to regulations)

Report the Incident
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Caption: Experimental workflow for handling a chemical spill of 5-Bromo-2-
chloronicotinamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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